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L-Pyroglutamic acid 4-methoxy-

beta-naphthylamide

CAS No.: 94102-66-6

Cat. No.: B554697

Get Quote

Technical Monograph: L-Pyroglutamic Acid 4-
Methoxy-β-Naphthylamide
Executive Summary
L-Pyroglutamic acid 4-methoxy-β-naphthylamide (CAS: 94102-66-6), often abbreviated as L-

Pyr-4-methoxy-βNA, is a high-sensitivity fluorogenic and chromogenic substrate utilized in

clinical microbiology and proteomic research. It serves as the primary reagent for the detection

of pyrrolidonyl arylamidase (PYRase) activity, a critical biomarker for the presumptive

identification of Streptococcus pyogenes (Group A Strep) and Enterococcus species.

Unlike the standard L-pyroglutamic acid β-naphthylamide, the 4-methoxy derivative

incorporates an electron-donating methoxy group on the naphthalene ring. This structural

modification significantly enhances the fluorescence quantum yield of the hydrolyzed leaving

group (4-methoxy-2-naphthylamine) and improves the kinetics of the subsequent coupling

reaction with cinnamaldehyde reagents, resulting in a more distinct colorimetric endpoint for

diagnostic assays.
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Chemical Architecture & Properties
Structural Analysis
The molecule consists of two primary moieties linked by an amide bond:

L-Pyroglutamyl Group (L-Pyr): A lactam derivative of L-glutamic acid (5-oxo-L-proline). This

cyclic structure mimics the N-terminal pyroglutamyl residue found in many bioactive peptides

(e.g., TRH, GnRH), making it a specific target for pyroglutamyl aminopeptidases.

4-Methoxy-β-Naphthylamine (4MβNA): The reporter moiety. It functions as a "leaving group"

that is optically silent (or has distinct spectral properties) when amide-bonded but becomes

highly fluorescent or reactive upon enzymatic cleavage.

Physicochemical Data Table
Property Specification

IUPAC Name
(2S)-N-(4-methoxy-2-naphthyl)-5-oxopyrrolidine-

2-carboxamide

CAS Number 94102-66-6

Molecular Formula C₁₆H₁₆N₂O₃

Molecular Weight 284.31 g/mol

Solubility

Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water (requires organic co-solvent for

stock)

Appearance White to off-white crystalline powder

Storage
-20°C, desiccated, protected from light

(Hygroscopic)

Mechanistic Action: The PYR Reaction
The diagnostic utility of this compound relies on a two-step reaction cascade: enzymatic

hydrolysis followed by a chemical coupling event (for colorimetric assays) or direct excitation

(for fluorometric assays).
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Step 1: Enzymatic Hydrolysis
The bacterial enzyme L-pyrrolidonyl arylamidase (PYRase) acts as a specific aminopeptidase.

It recognizes the L-pyroglutamyl ring and cleaves the amide bond linking it to the

naphthylamine.

Substrate: L-Pyr-4-methoxy-βNA (Non-fluorescent/Colorless)

Enzyme: PYRase

Products: L-Pyroglutamic acid + 4-Methoxy-2-naphthylamine (Free Amine)

Step 2: Detection (Chromogenic vs. Fluorogenic)
Chromogenic (Standard Clinical PYR Test): The free amine reacts with p-

dimethylaminocinnamaldehyde (DMACA) in an acidic environment. The methoxy group on

the naphthalene ring acts as an auxochrome, intensifying the electron density and facilitating

the formation of a stable, deep-red Schiff base.

Fluorogenic: The free 4-methoxy-2-naphthylamine exhibits strong fluorescence (Excitation:

~340 nm; Emission: ~425 nm), allowing for high-throughput microplate assays without the

need for a coupling reagent.
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Figure 1: The enzymatic hydrolysis of L-Pyr-4-methoxy-βNA followed by the chromogenic

coupling reaction.
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Synthesis & Stability
Synthetic Route
The synthesis typically follows standard peptide coupling protocols, though specific care must

be taken to prevent racemization of the L-pyroglutamic acid.

Activation: L-Pyroglutamic acid is activated at the carboxylic acid group. Common activating

agents include thionyl chloride (to form the acid chloride) or carbodiimides (DCC/EDC) with

HOBt.

Coupling: The activated L-pyroglutamyl species is reacted with 4-methoxy-2-naphthylamine.

The nucleophilic amine attacks the carbonyl carbon, displacing the leaving group and

forming the amide bond.

Purification: Recrystallization from ethanol/water or silica gel chromatography is used to

isolate the product.

Stability & Handling
Hydrolysis Risk: The amide bond is susceptible to spontaneous hydrolysis if stored in

aqueous solution at neutral/alkaline pH for extended periods. Stock solutions should be

prepared in DMSO or Methanol.

Photosensitivity: The naphthylamine moiety is light-sensitive. Prolonged exposure can lead

to oxidation and darkening of the powder, potentially increasing background signal.

Hygroscopic: Store in a desiccator. Moisture absorption can lead to caking and inaccurate

weighing.

Diagnostic Applications & Protocol
Clinical Significance
The PYR test is a cornerstone of rapid bacterial identification schemes.

Positive (+):Streptococcus pyogenes (Group A), Enterococcus spp., Staphylococcus

lugdunensis.
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Negative (-):Streptococcus agalactiae (Group B), Streptococcus pneumoniae, Viridans group

streptococci (mostly).

Experimental Protocol (Rapid Disk/Strip Method)
This protocol utilizes the 4-methoxy derivative for enhanced sensitivity.[1]

Reagents:

PYR Disks/Strips impregnated with L-Pyr-4-methoxy-βNA.

PYR Reagent: 0.01% p-dimethylaminocinnamaldehyde in 1N HCl.

Procedure:

Inoculation: Moisten the disk with sterile water. Using a sterile loop, transfer 2-3 colonies

from a fresh culture (18-24h) onto the disk surface.

Incubation: Incubate at room temperature for 2–5 minutes. (The 4-methoxy substrate often

allows for faster reaction times compared to the 10-minute requirement of the standard

substrate).

Development: Add 1 drop of PYR Reagent.

Interpretation:

Positive: Deep cherry-red color develops within 1 minute.

Negative: No color change or slight yellow/orange (background).

Identification Logic Flow
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Figure 2: Decision tree for differentiating Streptococcaceae using the PYR test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b554697?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/25/19/4465
https://pmc.ncbi.nlm.nih.gov/articles/PMC265668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC265668/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-naphthylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-naphthylamine
https://microbenotes.com/l-pyrrolidonyl-arylamidase-pyr-test/
https://www.benchchem.com/product/b554697/docs#chemical-structure-of-l-pyroglutamic-acid-4-methoxy-beta-naphthylamide
https://www.benchchem.com/product/b554697/docs#chemical-structure-of-l-pyroglutamic-acid-4-methoxy-beta-naphthylamide
https://www.benchchem.com/product/b554697/docs#chemical-structure-of-l-pyroglutamic-acid-4-methoxy-beta-naphthylamide
https://www.benchchem.com/product/b554697/docs#chemical-structure-of-l-pyroglutamic-acid-4-methoxy-beta-naphthylamide
https://www.benchchem.com/product/b554697?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

